Cas no 67008-01-9 (ammonium barbiturate)

ammonium barbiturate structure
ammonium barbiturate structure
Product Name:ammonium barbiturate
CAS No:67008-01-9
MF:C4H10N4O3
MW:162.147200107574
CID:965159
Update Time:2023-11-19

ammonium barbiturate Chemical and Physical Properties

Names and Identifiers

    • ammonium barbiturate
    • diazanium,6-oxo-5H-pyrimidine-2,4-diolate
    • diammonium 6-oxo-5,6-dihydropyrimidine-2,4-diolate
    • 4,6-Dihydroxypyrimidin-2(5H)-one--ammonia (1/2)
    • CID 138401128
    • Inchi: 1S/C4H4N2O3.2H3N/c7-2-1-3(8)6-4(9)5-2;;/h1H2,(H2,5,6,7,8,9);2*1H3
    • InChI Key: XNDLCVVPLCWBGH-UHFFFAOYSA-N
    • SMILES: O=C1CC(NC(N1)=O)=O.N.N

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 168
  • Topological Polar Surface Area: 77.3
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